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This technical guide provides an in-depth analysis of the psychometric properties of the
Developmental Coordination Disorder Questionnaire (DCDQ) and its revisions, including the
DCDQ'07 and the Little DCDQ. The DCDQ is a widely utilized parent-reported screening tool
designed to identify children at risk for Developmental Coordination Disorder (DCD), a
neurodevelopmental condition characterized by difficulties in motor skill acquisition and
execution. This document synthesizes key findings on the reliability, validity, and normative
data of the DCDQ, offering a comprehensive resource for its application in research and clinical
settings.

Introduction to the Developmental Coordination
Disorder Questionnaire (DCDQ)

The DCDQ is a parent-completed questionnaire that assesses a child's coordination in
everyday functional activities.[1] Parents are asked to compare their child's motor performance
to that of their peers using a 5-point Likert scale.[1] The original DCDQ was developed for
children aged 8 to 14.6 years.[2] Subsequent revisions, most notably the DCDQ'07, have
extended the age range to 5 to 15 years and improved its psychometric properties.[1][2] For
preschool children aged 3 to 4 years, the Little DCDQ was developed.[3][4]
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The DCDQ and its versions are designed as screening tools and are not intended for
standalone diagnosis.[1] A low score on the DCDQ suggests the need for a more
comprehensive assessment by a qualified professional to determine if a child meets the
diagnostic criteria for DCD as outlined in the Diagnostic and Statistical Manual of Mental
Disorders (DSM-5).[1][5]

Psychometric Properties

The utility of any screening instrument is contingent on its psychometric soundness. Extensive
research has been conducted to establish the reliability and validity of the DCDQ across
various populations and translations.

Reliability

Reliability refers to the consistency and stability of a measurement. For the DCDQ, two key
types of reliability have been assessed: internal consistency and test-retest reliability.

Table 1: Reliability of the DCDQ and its Revisions
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Internal
Consistenc  Test-Retest
. . Sample — S
Version Population size (n) y Reliability Citation(s)
ize (n
(Cronbach’ (ICCir)
s a)
Canadian (5- 287 (typicall
DCDQ'07 ( (yp_ Y 094 [2][6]
15 years) developing)
. >0.9 (13
Chinese (4-6 > 0.85 (all )
DCDQ'07 3316 ) items and [7]
years) items)
subscales)
McDonald w
Czech (6-10
DCDQ'07 0.83-0.88 [8]
years)
(factors)
DCDQ'07 Spanish 0.907 [9]
Lebanese
DCDQ-AL _ 180 0.947 0.94 [10]
Arabic
) Canadian (3-
Little DCDQ 353 0.94 r = 0.956 [3]
4 years)
] Israeli (3-4 Adequate to Moderate to
Little DCDQ 146 , [11]
years) high good

Note: ICC = Intraclass Correlation Coefficient; r = Pearson correlation coefficient.

Validity

Validity assesses whether the questionnaire measures what it purports to measure. Key

aspects of validity for the DCDQ include construct validity, concurrent validity, and discriminant

validity.

Construct Validity: The DCDQ'07 has a consistently identified three-factor structure: "Control

During Movement," "Fine Motor and Handwriting," and "General Coordination".[1][12] This

structure has been supported by factor analysis in multiple studies, indicating that the

questionnaire is measuring distinct but related aspects of motor coordination.[2][12]
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Concurrent Validity: This is typically established by correlating the DCDQ with a gold-standard

motor assessment, most commonly the Movement Assessment Battery for Children, Second

Edition (MABC-2).

Table 2: Concurrent Validity of the DCDQ and its Revisions

) Comparison ] ] o
DCDQ Version Correlation (r) Population Citation(s)
Measure
Children referred
DCDQ'07 MABC 0.55 [2][6]
for therapy
Test of Visual- _
) Children referred
DCDQ'07 Motor Integration  0.42 [2][6]
for therapy
(VMI)
] ] Preschool
Little DCDQ MABC-2 Good correlation ] [3]
children
) ) Preschool
Little DCDQ Beery VMI Good correlation ) [3]
children
Lebanese
DCDQ-AL MABC-2 0.65 . [10]
children

Discriminant Validity: The DCDQ has demonstrated its ability to differentiate between children

with and without DCD.[2][6] Studies consistently show that children with a DCD diagnosis score

significantly lower on the questionnaire than their typically developing peers.[2][6][9]

Sensitivity and Specificity

Sensitivity refers to the ability of the DCDQ to correctly identify children with DCD, while
specificity is its ability to correctly identify those without the disorder.

Table 3: Sensitivity and Specificity of the DCDQ'07
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Age Group Sensitivity Specificity Citation(s)
Overall (5-15 years) 85% 71% [2][41[6]
5 years 0 months to 7

75.0% 71.4% [1]
years 11 months
8 years 0 months to 9

88.6% 66.7% [1]
years 11 months
10 years 0 months to

88.5% 75.6% [1]
15 years 0 months
DCDQ-AL (Lebanese

91% 77% [10]

Arabic)

A systematic review and meta-analysis reported an overall sensitivity of 0.70 and a specificity
of 0.77 for the DCDQ, with higher diagnostic accuracy for the revised version (DCDQ'07).[13]

Experimental Protocols

The psychometric properties of the DCDQ have been established through a variety of research
designs. The following outlines the general methodologies employed in these validation
studies.

Participant Recruitment

Validation studies typically involve two main groups of participants:

o Typically Developing Sample: Children recruited from the general population, often through
schools, to establish normative data. These children are generally screened to exclude any
known developmental or neurological disorders.

 Clinical Sample: Children who have been referred for motor difficulties or have a formal
diagnosis of DCD. This group is used to assess the discriminant validity of the questionnaire.

Sample sizes in these studies have ranged from around one hundred to over three thousand
participants to ensure statistical power.[7][12]
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Data Collection

 DCDQ Administration: Parents or primary caregivers complete the DCDQ, either
independently on a paper copy or through an interview format.[1]

o Standardized Motor Assessment: A subgroup of children, particularly those in the clinical
sample and a portion of the typically developing sample, are assessed using a standardized,
norm-referenced motor skills test, most commonly the MABC-2.[2][3] The MABC-2 assesses
manual dexterity, aiming and catching, and balance.[3] Other assessments like the Beery-
Buktenica Developmental Test of Visual-Motor Integration (VMI) have also been used.[3]

Statistical Analysis

A range of statistical methods are used to evaluate the psychometric properties of the DCDQ:

» Reliability: Internal consistency is assessed using Cronbach's alpha.[3][7] Test-retest
reliability is evaluated using intraclass correlation coefficients (ICC) or Pearson correlations.

[31[7]
 Validity:

o Construct Validity: Exploratory and confirmatory factor analysis are used to examine the
underlying factor structure of the questionnaire.[7][12]

o Concurrent Validity: Pearson or Spearman correlation coefficients are calculated to
determine the relationship between DCDQ scores and scores on standardized motor
assessments like the MABC-2.

o Discriminant Validity: T-tests or ANOVA are used to compare the mean DCDQ scores
between typically developing and clinical groups.[2]

o Sensitivity and Specificity: Logistic regression modeling and receiver operating characteristic
(ROC) curve analysis are employed to determine optimal cut-off scores and to calculate
sensitivity and specificity.[2][3]

DCD Assessment and Diagnhostic Workflow
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The DCDQ plays a crucial role in the initial stages of identifying children who may have DCD.
The following diagram illustrates a typical workflow for the assessment and diagnosis of DCD,
highlighting the position of the DCDQ as a screening tool.
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Workflow for the Assessment and Diagnosis of Developmental Coordination Disorder (DCD).
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Conclusion

The Developmental Coordination Disorder Questionnaire, particularly the DCDQ'07 revision, is
a robust and psychometrically sound screening tool for identifying children at risk for DCD. It
demonstrates high levels of reliability and validity across different age groups and cultural
contexts. While it is an invaluable instrument for initial screening in both clinical and research
settings, it is crucial to remember that the DCDQ is not a diagnostic tool in itself. A
comprehensive assessment by a multidisciplinary team is necessary to confirm a diagnosis of
DCD. Future research should continue to explore the utility of the DCDQ in diverse populations
and its predictive validity for long-term outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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